Methyl-2-deoxy-D-ribofuranoside diacetate
Methyl-2-deoxy-D-ribofuranoside diacetate
Brand Name:
Vulcanchem
CAS No.:
151767-35-0
VCID:
VC0114274
InChI:
InChI=1S/C10H16O6/c1-6(11)14-5-9-8(15-7(2)12)4-10(13-3)16-9/h8-10H,4-5H2,1-3H3/t8-,9+,10?/m0/s1
SMILES:
CC(=O)OCC1C(CC(O1)OC)OC(=O)C
Molecular Formula:
C10H16O6
Molecular Weight:
232.23 g/mol
Methyl-2-deoxy-D-ribofuranoside diacetate
CAS No.: 151767-35-0
Main Products
VCID: VC0114274
Molecular Formula: C10H16O6
Molecular Weight: 232.23 g/mol
| CAS No. | 151767-35-0 |
|---|---|
| Product Name | Methyl-2-deoxy-D-ribofuranoside diacetate |
| Molecular Formula | C10H16O6 |
| Molecular Weight | 232.23 g/mol |
| IUPAC Name | [(2R,3S)-3-acetyloxy-5-methoxyoxolan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C10H16O6/c1-6(11)14-5-9-8(15-7(2)12)4-10(13-3)16-9/h8-10H,4-5H2,1-3H3/t8-,9+,10?/m0/s1 |
| Standard InChIKey | MBNZXGFEXJLTGC-QIIDTADFSA-N |
| Isomeric SMILES | CC(=O)OC[C@@H]1[C@H](CC(O1)OC)OC(=O)C |
| SMILES | CC(=O)OCC1C(CC(O1)OC)OC(=O)C |
| Canonical SMILES | CC(=O)OCC1C(CC(O1)OC)OC(=O)C |
| PubChem Compound | 14214680 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume